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Compound of Interest

Compound Name: Grandlure Ill

Cat. No.: B1616459

An In-depth Technical Guide to Grandlure Il

Grandlure lll, a key component of the boll weevil aggregation pheromone, plays a critical role
in the management of this significant agricultural pest. This technical guide provides a
comprehensive overview of its chemical structure, properties, and biological function for
researchers, scientists, and drug development professionals.

Chemical Identity and Structure

Grandlure Il is the common name for (22)-2-(3,3-dimethylcyclohexylidene)acetaldehyde. It is
one of four stereoisomeric compounds that constitute "grandlure,” the synthetic pheromone that
mimics the natural attractant of the male boll weevil (Anthonomus grandis).[1] The Z
configuration at the exocyclic double bond is a crucial feature for its biological activity.

Table 1: Chemical Identifiers for Grandlure Il
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Identifier Value

(22)-2-(3,3-
dimethylcyclohexylidene)acetaldehyde

IUPAC Name

(2)-(3,3-Dimethyl)-
Synonyms cyclohexylideneacetaldehyde, cis-3,3-Dimethyl-

Al,0-cyclohexaneacetaldehyde

CAS Number 26532-24-1

Molecular Formula C10H160

Molecular Weight 152.23 g/mol

nChi INChl=1S/C10H160/c1-10(2)6-3-4-9(8-10)5-7-
11/h5,7H,3-4,6,8H2,1-2H3/b9-5-

InChlKey TYHKWUGMKWVPDI-UITAMQMPSA-N

SMILES CC1(C)CcCcC/Cc(=C\C=0)/C1

Physicochemical Properties

The physicochemical properties of Grandlure lll are essential for its formulation and delivery in
agricultural applications. While some experimental data is available for the grandlure mixture,
properties for pure Grandlure Ill are often computed.

Table 2: Physicochemical Properties of Grandlure Ill
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Property Value SourcelType

Colorless to pale yellow liquid
Appearance ) Ashland
(as part of Grandlure mixture)

Boiling Point 226.6 £ 9.0 °C (at 760 Torr) Predicted
Density 0.955 £ 0.06 g/cm3 (at 20 °C) Predicted
Flash Point 95.6 £11.0°C Predicted
o <1% at 25°C (for Grandlure
Solubility in Water ) Ashland
mixture)

logP (Octanol/Water Partition

o 2.4 Computed by XLogP3
Coefficient)
Kovats Retention Index (polar 1799 NIST Mass Spectrometry Data
column) Center

Biological Function: The Grandlure Pheromone
Complex

Grandlure Ill does not act alone; it is a crucial component of a four-part pheromone blend that
functions as an aggregation pheromone for several species of weevils, most notably the cotton
boll weevil (Anthonomus grandis) and the cranberry weevil (Anthonomus musculus).[2] Male
boll weevils, upon finding a suitable host plant like cotton, release this pheromone to attract
both males and females to the location, leading to feeding and mating.[2]

The complete Grandlure blend consists of:

Grandlure I: (1R,2S)-(+)-cis-1-Methyl-2-(1-methylethenyl)cyclobutaneethanol

Grandlure II: (Z2)-2-(3,3-Dimethylcyclohexylidene)ethanol

Grandlure llI: (2)-(3,3-Dimethylcyclohexylidene)acetaldehyde

Grandlure IV: (E)-(3,3-Dimethylcyclohexylidene)acetaldehyde
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Grandlure IlIl and IV are geometric isomers, differing in the stereochemistry around the
exocyclic double bond.[1]
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Composition and function of the Grandlure pheromone complex.

Experimental Protocols and Synthesis

Detailed, step-by-step experimental protocols for the synthesis of Grandlure Ill are not readily
available in public literature. However, the general synthetic strategy involves the oxidation of
the corresponding alcohol precursor, (2)-2-(3,3-dimethylcyclohexylidene)ethanol (Grandlure II).

General Synthesis and Purification Workflow

A common method for this type of transformation is the use of mild oxidizing agents to convert
the primary alcohol to an aldehyde without over-oxidation to a carboxylic acid.[2] Reagents
such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane are suitable for this
purpose.[2] Following the oxidation, the resulting mixture, which may contain both the (Z) and
(E) isomers (Grandlure Il and Grandlure 1V), requires purification. Flash chromatography on
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silica gel is an effective technique for separating these geometric isomers to yield pure
Grandlure Il11.[2]

Start: Grandlure |l
((2)-alcohol precursor)

Step 1: Oxidation
(e.g., PCC or Dess-Martin periodinane)

l

Crude Product:
Mixture of Grandlure Il (Z) and Grandlure IV (E)

l

Step 2: Purification
(Flash Chromatography on Silica Gel)

Final Product:
Pure Grandlure Il

Click to download full resolution via product page

Generalized workflow for the synthesis and purification of Grandlure IlI.

Spectroscopic Data

While databases like the NIST WebBook indicate the availability of mass spectrometry data for
Grandlure lll, the detailed spectral information (i.e., m/z values and relative intensities) is not
provided in the search results.[3] Similarly, specific, experimentally-derived NMR and IR
spectra for Grandlure lll are not readily available in the public domain. For definitive structural
confirmation and purity assessment, researchers would need to acquire these spectra on their
own samples and compare them with data from authenticated standards or published literature
if available.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1616459?utm_src=pdf-body
https://www.benchchem.com/product/b1599267
https://www.benchchem.com/product/b1616459?utm_src=pdf-body-img
https://www.benchchem.com/product/b1616459?utm_src=pdf-body
https://www.benchchem.com/product/b1616459?utm_src=pdf-body
https://webbook.nist.gov/cgi/formula?ID=C26532241
https://www.benchchem.com/product/b1616459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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